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Compound of Interest

Compound Name: PF-06685249

Cat. No.: B610024 Get Quote

Technical Support Center: PF-06685249
This technical support center provides troubleshooting guidance for researchers, scientists,

and drug development professionals working with PF-06685249, a potent and orally active

allosteric AMPK activator.[1] This guide addresses common challenges related to the solubility

and precipitation of this compound during experimental procedures.

Frequently Asked Questions (FAQs)
1. What are the key chemical properties of PF-06685249?

PF-06685249, also known as PF-249, is an allosteric activator of the α1β1γ1 and α2β1γ1

isoforms of AMP-activated protein kinase (AMPK).[2][3] Its chemical formula is

C17H16ClN3O3, and it has a molecular weight of 345.78 g/mol .[1]

2. In which solvents is PF-06685249 soluble?

PF-06685249 exhibits good solubility in several organic solvents. It is highly soluble in Dimethyl

sulfoxide (DMSO) and also soluble in Dimethylformamide (DMF) and Ethanol. For optimal

results, it is recommended to use anhydrous, high-purity DMSO, as the solvent is hygroscopic

and absorbed water can reduce the compound's solubility.[1]

3. My PF-06685249 powder is not dissolving in DMSO. What should I do?
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If you are experiencing difficulty dissolving PF-06685249 in DMSO, consider the following

troubleshooting steps:

Use Fresh, Anhydrous DMSO: DMSO is highly hygroscopic. Use a fresh, unopened bottle of

anhydrous DMSO to prepare your stock solution.

Ultrasonication: Some suppliers recommend using ultrasonication to facilitate the dissolution

of PF-06685249 in DMSO.

Gentle Warming: Gently warming the solution to 37°C can aid in dissolution. However, avoid

excessive heat as it may degrade the compound.

Vortexing: Vigorous vortexing can also help to dissolve the powder.

4. I observed precipitation in my PF-06685249 DMSO stock solution after storage. What is the

cause and how can I resolve it?

Precipitation in DMSO stock solutions upon storage, particularly after freeze-thaw cycles, is a

common issue with many small molecules. This can be due to the absorption of water by

DMSO, which reduces the solubility of the compound. To resolve this, you can try gently

warming the solution to 37°C with vortexing to redissolve the precipitate. To prevent this, it is

recommended to aliquot the DMSO stock solution into single-use vials to minimize freeze-thaw

cycles and exposure to atmospheric moisture.

5. My compound precipitates when I dilute my DMSO stock into an aqueous buffer or cell

culture medium. How can I prevent this?

This phenomenon, often referred to as "solvent shock," occurs when a compound that is highly

soluble in an organic solvent is rapidly introduced into an aqueous environment where its

solubility is much lower. To mitigate this:

Lower the Final Concentration: The intended experimental concentration may be above the

solubility limit of PF-06685249 in the aqueous medium. Try using a lower final concentration.

Optimize the Dilution Method: Instead of adding the DMSO stock directly to the full volume of

aqueous buffer, try a stepwise dilution. First, dilute the DMSO stock in a smaller volume of

the aqueous buffer, and then add this intermediate dilution to the final volume.
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Pre-warm the Medium: Ensure your cell culture medium or buffer is at the experimental

temperature (e.g., 37°C) before adding the compound.

Data Presentation
Table 1: Chemical and Physical Properties of PF-06685249

Property Value Reference

Molecular Formula C17H16ClN3O3

Molecular Weight 345.78

CAS Number 1467059-70-6

Appearance Solid, Off-white to gray

Table 2: Solubility of PF-06685249

Solvent Concentration Notes Reference

DMSO
100 mg/mL (289.20

mM)

Ultrasonic treatment

may be needed. Use

of newly opened

DMSO is

recommended.

DMF 10 mg/mL

Ethanol 5 mg/mL

Table 3: Recommended Storage Conditions

Form Temperature Duration Reference

Powder -20°C 3 years

In Solvent -80°C 6 months

-20°C 1 month
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Experimental Protocols
Protocol 1: Preparation of a 10 mM PF-06685249 Stock Solution in DMSO

Materials:

PF-06685249 powder

Anhydrous, high-purity Dimethyl sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic water bath

Procedure:

Calculate the required mass of PF-06685249 to prepare the desired volume of a 10 mM

stock solution (Molecular Weight = 345.78 g/mol ).

Weigh the calculated amount of PF-06685249 powder in a sterile vial.

Add the calculated volume of anhydrous DMSO to the vial.

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, place the vial in an ultrasonic water bath for 5-10

minutes.

Visually inspect the solution to ensure it is clear and free of any particulate matter.

Aliquot the stock solution into single-use vials to minimize freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term

storage (up to 1 month).
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Mandatory Visualizations
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Caption: Activation of the AMPK signaling pathway by PF-06685249.
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Troubleshooting Workflow for PF-06685249 Precipitation
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Caption: A logical workflow for troubleshooting PF-06685249 precipitation issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b610024?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/pf-06685249.html
https://www.medkoo.com/products/17580
https://pubmed.ncbi.nlm.nih.gov/29466005/
https://pubmed.ncbi.nlm.nih.gov/29466005/
https://pubmed.ncbi.nlm.nih.gov/29466005/
https://www.benchchem.com/product/b610024#troubleshooting-pf-06685249-solubility-and-precipitation-issues
https://www.benchchem.com/product/b610024#troubleshooting-pf-06685249-solubility-and-precipitation-issues
https://www.benchchem.com/product/b610024#troubleshooting-pf-06685249-solubility-and-precipitation-issues
https://www.benchchem.com/product/b610024#troubleshooting-pf-06685249-solubility-and-precipitation-issues
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b610024?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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